Cas no 30519-00-7 (Acetic acid, [(4-hydroxyphenyl)thio]-, ethyl ester)

• Product Name: Acetic acid, [(4-hydroxyphenyl)thio]-, ethyl ester
• CAS No: 30519-00-7
• MF: C₁₀H₁₂O₃S
• MW: 212.265481948853
• CID: 1443254
• PubChem ID: 3742252
• Update Time: 2025-10-23

Acetic acid, [(4-hydroxyphenyl)thio]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, [(4-hydroxyphenyl)thio]-, ethyl ester
• ethyl2-[(4-hydroxyphenyl)sulfanyl]acetate
• SCHEMBL2302836
• 8X-0974
• ONYPOOPLTKMOLC-UHFFFAOYSA-N
• ethyl 2-(4-hydroxyphenylthio)acetate
• Ethyl (4-Hydroxyphenylsulfanyl)acetate
• 30519-00-7
• (4 hydroxy-phenylsulfanyl)acetic acid ethyl ester
• ethyl [(4-hydroxyphenyl)thio]acetate
• (4-Hydroxy-phenylsulfanyl)acetic acid ethyl ester
• (4Hydroxy-phenylsulfanyl)-acetic acid ethyl ester
• AKOS005102178
• (4-Hydroxy-phenylsulfanyl)-acetic acid ethyl ester
• Ethyl 2-(4-hydroxyphenyl)sulfanylacetate
• ethyl 2-[(4-hydroxyphenyl)sulfanyl]acetate
• MFCD05668914

• Inchi： 1S/C10H12O3S/c1-2-13-10(12)7-14-9-5-3-8(11)4-6-9/h3-6,11H,2,7H2,1H3
• InChI Key： ONYPOOPLTKMOLC-UHFFFAOYSA-N
• SMILES： S(CC(=O)OCC)C1C=CC(=CC=1)O

Computed Properties

• Exact Mass: 212.05076
• Monoisotopic Mass: 212.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 71.8Ų

Experimental Properties

• PSA: 46.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on Acetic acid, [(4-hydroxyphenyl)thio]-, ethyl ester

Recent Advances in the Study of Acetic acid, [(4-hydroxyphenyl)thio]-, ethyl ester (CAS: 30519-00-7) in Chemical Biology and Pharmaceutical Research

Acetic acid, [(4-hydroxyphenyl)thio]-, ethyl ester (CAS: 30519-00-7) is a sulfur-containing phenolic compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its unique thioether linkage and ester functionality, has been the subject of numerous studies exploring its synthetic utility, biological activities, and therapeutic potential. The present research briefing aims to provide a comprehensive overview of the latest findings related to this molecule, with a focus on its chemical properties, synthetic methodologies, and emerging biological roles.

Recent synthetic chemistry studies have highlighted the versatility of 30519-00-7 as a building block for more complex molecular architectures. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of novel thioether-containing drug candidates, particularly in the development of kinase inhibitors. The compound's phenolic hydroxyl group and thioether moiety provide two distinct sites for further chemical modification, making it particularly valuable for structure-activity relationship studies in drug discovery programs.

From a biological perspective, several research groups have investigated the pharmacological properties of Acetic acid, [(4-hydroxyphenyl)thio]-, ethyl ester and its derivatives. A notable 2024 study published in Bioorganic & Medicinal Chemistry Letters revealed that structural analogs of this compound exhibit potent antioxidant and anti-inflammatory activities, with IC50 values in the low micromolar range against key inflammatory markers. These findings suggest potential applications in the treatment of oxidative stress-related disorders and chronic inflammatory conditions.

Mechanistic studies have begun to elucidate the molecular targets of this compound class. Research conducted at the University of Tokyo and published in Nature Chemical Biology (2023) identified that derivatives of 30519-00-7 can modulate the activity of certain redox-sensitive transcription factors, particularly Nrf2, which plays a crucial role in cellular defense against oxidative damage. This discovery opens new avenues for the development of therapeutics targeting age-related diseases and conditions associated with oxidative stress.

In the field of chemical biology, Acetic acid, [(4-hydroxyphenyl)thio]-, ethyl ester has shown promise as a versatile probe for studying protein thiol modifications. A recent study in Angewandte Chemie (2024) demonstrated its utility in chemoproteomic approaches, where it was used to selectively label and identify reactive cysteine residues in complex proteomes. This application could significantly advance our understanding of redox signaling pathways and facilitate the discovery of novel drug targets.

From a pharmaceutical development standpoint, the compound's metabolic stability and pharmacokinetic properties have been the subject of ongoing investigation. Preliminary ADME studies published in Drug Metabolism and Disposition (2023) indicate that the ethyl ester moiety contributes to improved membrane permeability while maintaining reasonable metabolic stability, making it an attractive scaffold for further optimization in drug discovery programs.

Looking forward, several research groups are exploring the potential of 30519-00-7 derivatives as therapeutic agents in oncology. Early-stage preclinical studies suggest that certain structural modifications can enhance selectivity toward cancer cell lines while maintaining favorable toxicity profiles. These developments position Acetic acid, [(4-hydroxyphenyl)thio]-, ethyl ester as a promising lead compound in the search for novel anticancer agents.

In conclusion, the growing body of research on Acetic acid, [(4-hydroxyphenyl)thio]-, ethyl ester (30519-00-7) underscores its importance as both a valuable chemical tool and a potential therapeutic scaffold. The compound's unique structural features and demonstrated biological activities make it a compelling subject for continued investigation in chemical biology and pharmaceutical sciences. Future research directions will likely focus on further elucidating its mechanism of action, optimizing its pharmacological properties, and expanding its applications in drug discovery and development.